Cas no 2229480-03-7 (6-(oxiran-2-yl)-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-(oxiran-2-yl)-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2229480-03-7
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 5993703
• PubChem ID: 165647820
• Update Time: 2025-08-05

6-(oxiran-2-yl)-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(oxiran-2-yl)-3H-1,2,3triazolo4,5-bpyridine
• EN300-1731135
• 6-(oxiran-2-yl)-3H-[1,2,3]triazolo[4,5-b]pyridine
• 2229480-03-7

• Inchi： 1S/C7H6N4O/c1-4(6-3-12-6)2-8-7-5(1)9-11-10-7/h1-2,6H,3H2,(H,8,9,10,11)
• InChI Key： GZNJIPRBENTUIY-UHFFFAOYSA-N
• SMILES： O1CC1C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67Ų

Additional information on 6-(oxiran-2-yl)-3H-1,2,3triazolo4,5-bpyridine

Comprehensive Overview of 6-(oxiran-2-yl)-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2229480-03-7): Properties, Applications, and Innovations

6-(oxiran-2-yl)-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2229480-03-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. This compound combines a triazolopyridine core with an oxirane (epoxide) functional group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and covalent modifiers, especially in the context of targeted drug discovery.

The triazolopyridine scaffold is widely recognized for its role in medicinal chemistry, often contributing to the binding affinity and selectivity of drug candidates. When paired with the reactive oxirane moiety, 6-(oxiran-2-yl)-3H-1,2,3-triazolo[4,5-b]pyridine offers opportunities for covalent bonding with nucleophilic residues in proteins, a strategy increasingly explored in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). This aligns with current trends in precision medicine, where researchers seek compounds capable of modulating disease pathways with high specificity.

In addition to its pharmaceutical applications, CAS No. 2229480-03-7 has been investigated for its potential in polymer chemistry. The oxirane group enables ring-opening polymerization, which could lead to the development of advanced epoxy resins or cross-linked materials with tailored mechanical and thermal properties. Such materials are in high demand for industries ranging from aerospace to electronics, where lightweight and durable components are critical.

From a synthetic chemistry perspective, the preparation of 6-(oxiran-2-yl)-3H-1,2,3-triazolo[4,5-b]pyridine often involves multi-step reactions, including click chemistry for triazole formation and epoxidation to introduce the oxirane ring. Recent advancements in flow chemistry and catalysis have improved the efficiency of these processes, addressing common challenges such as yield optimization and scalability. These innovations are particularly relevant to the growing field of green chemistry, where minimizing waste and energy consumption is a priority.

The compound’s mechanism of action and structure-activity relationships (SAR) are active areas of research. Computational tools like molecular docking and quantum mechanical calculations are frequently employed to predict its interactions with biological targets. This computational-aided approach accelerates the identification of promising derivatives, reducing the time and cost associated with traditional drug discovery.

Given the rising interest in fragment-based drug design (FBDD), 6-(oxiran-2-yl)-3H-1,2,3-triazolo[4,5-b]pyridine serves as a valuable fragment due to its compact size and functional diversity. Its incorporation into larger pharmacophores can enhance binding kinetics and selectivity, as demonstrated in recent studies on protein-protein interaction inhibitors. This aligns with the broader shift toward tackling "undruggable" targets in oncology and neurodegenerative diseases.

For researchers sourcing this compound, quality control is paramount. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential to verify purity and structural integrity. Suppliers often provide detailed certificates of analysis (CoA), which are critical for reproducibility in both academic and industrial settings.

Looking ahead, the demand for CAS No. 2229480-03-7 is expected to grow as its applications expand into bioconjugation and diagnostic probe development. Its dual functionality—combining a heteroaromatic system with a reactive epoxide—positions it as a key player in the next generation of theranostic agents, which integrate therapeutic and diagnostic capabilities. This trend reflects the increasing convergence of chemistry, biology, and engineering in modern research.

In summary, 6-(oxiran-2-yl)-3H-1,2,3-triazolo[4,5-b]pyridine represents a compelling case study in the intersection of synthetic chemistry and applied science. Its versatility, coupled with ongoing methodological advancements, ensures its relevance in addressing some of the most pressing challenges in drug discovery and material science. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs across multiple disciplines.